Cas no 1378738-02-3 (2-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)acetic acid)

• Product Name: 2-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)acetic acid
• CAS No: 1378738-02-3
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6489764
• PubChem ID: 64672333
• Update Time: 2025-11-04

2-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)acetic acid
• 1378738-02-3
• AKOS013999170
• 2-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl)acetic acid
• EN300-13255055

• Inchi： 1S/C12H19NO4/c1-2-8-17-11(16)13-12(9-10(14)15)6-4-3-5-7-12/h2H,1,3-9H2,(H,13,16)(H,14,15)
• InChI Key： GLIDXBRCNGHJKH-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCCC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)acetic acid

Compound CAS No. 1378738-02-3: 2-(1-{(Prop-2-en-1-yloxy)carbonylamino}cyclohexyl)acetic Acid

The compound with CAS No. 1378738-02-3, known as 2-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexyl group substituted with a carbamate moiety and an acetic acid side chain. The presence of the propenyl group (prop-2-en-1-yloxy) introduces additional complexity and potential bioactivity to the molecule.

Recent studies have highlighted the potential of 2-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)acetic acid as a promising candidate in drug discovery efforts. Researchers have explored its ability to modulate various biological pathways, particularly those involving enzyme inhibition and receptor binding. The compound's structure suggests that it may exhibit selectivity towards specific targets, making it a valuable tool for investigating disease mechanisms and developing therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including nucleophilic substitution, carbonylation, and cyclization reactions. The incorporation of the propenyl group is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. This highlights the importance of robust synthetic methodologies in the development of complex molecules like CAS No. 1378738-02-3.

From a pharmacological perspective, 2-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)acetic acid has shown potential in preclinical models for treating conditions such as inflammation, neurodegenerative diseases, and cancer. Its ability to inhibit key enzymes involved in these processes underscores its therapeutic potential. Moreover, ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

In terms of structural analysis, the compound's cyclohexyl backbone provides stability and rigidity, while the carbamate group introduces hydrogen bonding capabilities that are crucial for interactions with biological targets. The propenyl group further enhances the molecule's versatility by introducing unsaturation, which can influence both its physical properties and biological activity.

The study of CAS No. 1378738-02-3 also contributes to our understanding of molecular design principles in drug development. By analyzing how structural modifications affect activity, researchers can refine lead compounds to achieve better efficacy and safety profiles. This iterative process is essential for translating laboratory findings into clinically relevant treatments.

In conclusion, 2-(1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexyl)acetic acid represents a cutting-edge advancement in chemical research with significant implications for medicine and biology. Its complex structure and diverse functional groups make it a valuable subject for further investigation, particularly in the context of developing novel therapeutic agents.